Cas no 85688-95-5 (ethyl(1,1-dimethylpropyl)malononitrile)

• Product Name: ethyl(1,1-dimethylpropyl)malononitrile
• CAS No: 85688-95-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 861480
• PubChem ID: 145089
• Update Time: 2025-04-19

ethyl(1,1-dimethylpropyl)malononitrile Chemical and Physical Properties

Names and Identifiers

• ethyl(1,1-dimethylpropyl)malononitrile
• 2-ethyl-2-(2-methylbutan-2-yl)propanedinitrile
• DTXSID60234980
• 85688-95-5

• Inchi： 1S/C10H16N2/c1-5-9(3,4)10(6-2,7-11)8-12/h5-6H2,1-4H3
• InChI Key： PGJYGIZMFMZNAZ-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(CC)C(C)(C)CC

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų